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Compound of Interest

2-(2-Oxo-benzooxazol-3-yl)-
Compound Name:
propionic acid

CAS No.: 13610-53-2

Cat. No.: B0O77006

Get Quote

Executive Summary

This technical guide provides a comprehensive structural analysis of 2-(2-Oxo-benzooxazol-3-
yl)-propionic acid, a pivotal intermediate in the synthesis of auxinic herbicides (e.g.,
Fenoxaprop-P) and non-steroidal anti-inflammatory drug (NSAID) precursors. Unlike its linear
isomer [3-(2-ox0-benzooxazol-3-yl)-propionic acid], this molecule possesses a chiral center at
the

-carbon, necessitating rigorous stereochemical characterization. This document details the
physicochemical architecture, synthetic pathways, and spectroscopic validation protocols
required for high-purity isolation and identification.

Molecular Architecture & Physicochemical Identity

The core scaffold consists of a benzoxazol-2(3H)-one (often referred to as 2-benzoxazolinone)
fused to a propionic acid moiety at the nitrogen atom (position 3).
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Parameter Specification

IUPAC Name 2-(2-ox0-1,3-benzoxazol-3-yl)propanoic acid

Molecular Formula

Molecular Weight 207.18 g/mol

One asymmetric center at
Chirality
(racemic or enantiopure)

) Cyclic Carbamate (Carbamate-like lactam),
Key Functional Groups ] )
Carboxylic Acid

~3.8 (Carboxylic acid), ~9.5 (Benzoxazolinone

pKa (Predicted)
NH - masked)

LogP (Predicted) 12-15

Stereochemical Considerations

The attachment of the benzoxazolinone nitrogen to the C2 position of the propionic acid chain
creates a chiral center.

» (R)-Enantiomer: Often the biologically active form in auxinic herbicide analogs.

e (S)-Enantiomer: Typically the distomer in agrochemical applications.

Synthetic Pathways & Process Optimization

The primary challenge in synthesizing this molecule is controlling Regioselectivity (N- vs. O-
alkylation) and Enantiopurity.

The Ambident Nucleophile Challenge

The benzoxazolinone anion is an ambident nucleophile. Resonance delocalization allows
negative charge density on both the Nitrogen and the Carbonyl Oxygen.

e N-Alkylation (Thermodynamic Product): Favored by soft electrophiles and polar aprotic
solvents (DMF, DMSO) which solvate the cation, leaving the "naked" nitrogen anion free to
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attack.
o O-Alkylation (Kinetic Product): Can occur with hard electrophiles or in protic solvents, leading

to the unstable lactim ether.

Optimized Synthetic Workflow

The standard protocol involves the nucleophilic substitution of a 2-halopropionate ester

followed by hydrolysis.

Optical Purification Chiral Resolution

(Chiral HPLC or Salt Formation)

Click to download full resolution via product page
Figure 1: Synthetic pathway emphasizing the N-alkylation route and subsequent hydrolysis.

Critical Protocol Note: To minimize O-alkylation, maintain the reaction temperature between
60-80°C. Higher temperatures increase the proportion of the O-alkylated byproduct.

Structural Elucidation (Spectroscopy)[2]

Distinguishing the 2-substituted (branched) isomer from the 3-substituted (linear, beta-alanine

derivative) isomer is the primary analytical objective.

Nuclear Magnetic Resonance (NMR)

The

H NMR spectrum provides definitive proof of the branching at the alpha position.
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. 2-Isomer 3-Isomer (Linear )
Signal Structural Insight
(Branched) Control)
The doublet confirms
Methyl ( Doublet ( None (or triplet if ethyl 1o
) 1.6-1.8 ppm) ester) .
connectivity.
The quartet at ~5.0
Alpha Proton ( Quartet ( Triplet ( ppm is deshielded by
) 4.9-5.2 ppm) ~2.8 ppm) both the N and COOH
groups.
) Linear isomer shows
Beta Protons ( Triplet ( o
None distinct
~4.1 ppm
) Ppm) triplet.
Multiplet (4H, Multiplet (4H, Characteristic of the
Aromatic Region )
7.0-7.4 ppm) 7.0-7.4 ppm) benzoxazole ring.

Infrared Spectroscopy (FT-IR)

The molecule exhibits a unique "dual carbonyl" signature.

e Cyclic Carbamate (Lactam): A sharp, intense band at 1750-1780 cm~1. This high frequency
is characteristic of the strained 5-membered ring fused to the benzene.

o Carboxylic Acid: A broader band at 1700-1725 cm™1,

o OH Stretch: Broad absorption at 2500-3300 cm~1! (O-H stretch of carboxylic acid dimer).

Mass Spectrometry (MS)

e Molecular lon (

): m/z 207.

» Base Peak: Often m/z 162 (Loss of -COOH) or m/z 135 (Benzoxazolinone core after alkyl
chain cleavage).
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e Fragmentation Logic: The loss of
(44 Da) is common for carboxylic acids, but the benzoxazolinone ring is highly stable.

Analytical Methodologies: Chiral Separation

Since the synthesis yields a racemate, separating the enantiomers is critical for biological
evaluation.

Chiral HPLC Protocol

o Column: Polysaccharide-based stationary phases (e.g., Chiralpak AD-H or OD-H).

» Mobile Phase: Hexane : Isopropanol (with 0.1% TFA to suppress ionization of the carboxylic
acid).

o Detection: UV at 280 nm (absorption max of benzoxazolinone).

Racemic Sample
(Dissolved in Mobile Phase)

:

Chiral Column
(Amylose tris-3,5-dimethylphenylcarbamate)

:

PDA Detector
(280 nm)

_______________________________ |
Chryéﬁogran%itput

Peak 1: (R)-Isomer Peak 2: (S)-Isomer
(Retention: t1) (Retention: t2)

Click to download full resolution via product page

Figure 2: Workflow for the chiral resolution of the enantiomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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